Cas no 654057-92-8 (Methanone, bis[4-[2-methoxy-4-(2-propenyl)phenoxy]phenyl]-)

Methanone, bis[4-[2-methoxy-4-(2-propenyl)phenoxy]phenyl]- structure
654057-92-8 structure
Product Name:Methanone, bis[4-[2-methoxy-4-(2-propenyl)phenoxy]phenyl]-
CAS No:654057-92-8
MF:C33H30O5
MW:506.588309764862
CID:1686099
PubChem ID:71375978
Update Time:2025-04-21

Methanone, bis[4-[2-methoxy-4-(2-propenyl)phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis[4-[2-methoxy-4-(2-propenyl)phenoxy]phenyl]-
    • bis[4-(2-methoxy-4-prop-2-enylphenoxy)phenyl]methanone
    • SCHEMBL21479189
    • 4,4'-bis(4-allyl-2-methoxyphenoxy) benzophenone
    • DTXSID90798702
    • 654057-92-8
    • Bis{4-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]phenyl}methanone
    • Inchi: 1S/C33H30O5/c1-5-7-23-9-19-29(31(21-23)35-3)37-27-15-11-25(12-16-27)33(34)26-13-17-28(18-14-26)38-30-20-10-24(8-6-2)22-32(30)36-4/h5-6,9-22H,1-2,7-8H2,3-4H3
    • InChI Key: NBADXKGQYHQXHS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(CC=C)=CC=1OC)=O)C1C=CC(CC=C)=CC=1OC

Computed Properties

  • Exact Mass: 506.2094
  • Monoisotopic Mass: 506.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 12
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
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